Cas no 341026-04-8 (1-(3,5-dichloropyridin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3,5-dichloropyridin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 341026-04-8
• MF: C₉H₇Cl₂NO₂
• MW: 232.063380479813
• CID: 6225368
• PubChem ID: 18758406
• Update Time: 2025-08-03

1-(3,5-dichloropyridin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloropyridin-2-yl)cyclopropane-1-carboxylic acid
• MFCD31635308
• 1-(3,5-Dichloro-2-pyridyl)cyclopropanecarboxylic Acid
• SY345815
• EN300-1967586
• 341026-04-8
• 1-(3,5-dichloropyridin-2-yl)-cyclopropanecarboxylic acid
• SCHEMBL7131013

• Inchi： 1S/C9H7Cl2NO2/c10-5-3-6(11)7(12-4-5)9(1-2-9)8(13)14/h3-4H,1-2H2,(H,13,14)
• InChI Key： LNILAHNEWXNQQK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C1(C(=O)O)CC1)Cl

Computed Properties

• Exact Mass: 230.9853839g/mol
• Monoisotopic Mass: 230.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(3,5-dichloropyridin-2-yl)cyclopropane-1-carboxylic acid

1-(3,5-Dichloropyridin-2-yl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

1-(3,5-Dichloropyridin-2-yl)cyclopropane-1-carboxylic acid, with the CAS number 341026-04-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a cyclopropane ring with a substituted pyridine moiety. The presence of chlorine atoms at the 3 and 5 positions of the pyridine ring introduces interesting electronic and steric properties, making this compound a valuable subject for both theoretical and experimental studies.

The synthesis of 1-(3,5-dichloropyridin-2-yl)cyclopropane-1-carboxylic acid involves a series of well-established organic reactions. Typically, the process begins with the preparation of the dichloropyridine derivative, followed by its coupling with a cyclopropane carboxylic acid moiety. This synthesis pathway has been optimized in recent studies to enhance yield and purity, making it more accessible for large-scale production.

Recent research has highlighted the potential applications of this compound in various industries. For instance, its ability to act as a precursor in the synthesis of advanced materials has been explored in several studies. In one notable investigation, scientists demonstrated that this compound can serve as a building block for constructing two-dimensional covalent organic frameworks (COFs), which are highly sought after for their applications in gas storage and catalysis.

In addition to its role in materials science, 1-(3,5-dichloropyridin-2-yl)cyclopropane-1-carboxylic acid has shown promise in the field of pharmacology. Researchers have investigated its potential as an intermediate in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases. The compound's unique structure allows for diverse functionalization, enabling the creation of derivatives with tailored biological activities.

The electronic properties of this compound have also been extensively studied using computational methods. Advanced density functional theory (DFT) calculations have revealed that the cyclopropane ring significantly influences the molecule's reactivity and stability. These insights have been instrumental in guiding experimental efforts to optimize its use in chemical reactions.

In conclusion, 1-(3,5-dichloropyridin-2-yl)cyclopropane-1-carboxylic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers in organic chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.